Cas no 15911-11-2 (Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate)

• Product Name: Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate
• CAS No: 15911-11-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD00173953
• CID: 50255
• PubChem ID: 27536
• Update Time: 2025-04-18

Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate
• ethyl 4-acetyl-5-methyl-1,2-oxazole-3-carboxylate
• 3-ISOXAZOLECARBOXYLIC ACID,4-ACETYL-5-METHYL-,ETHYL ESTER
• 4-Acetyl-5-methyl-3-isoxazolecarboxylic acid ethyl ester
• 4-acetyl-5-methyl-isoxazole-3-carboxylate
• 4-acetyl-5-methyl-isoxazole-3-carboxylic acid ethyl ester
• ethyl 4-acetyl-5-methyl-3-isoxazolylcarboxylate
• ethyl 4-acetyl-5-methylixazole-3-carboxylate
• ethyl 4-acetyl-5-methyl-3-isoxazolyl carboxylate
• MFCD00173953
• SCHEMBL2733993
• AS-5025
• AKOS015837617
• FT-0637297
• DTXSID10166585
• BRN 0978164
• 15911-11-2
• EN300-7442839
• Boc-(R)-3-Amino-3-(2-trifluoromethyl-phenyl)-propionicacid
• 5-ETHYL-ISOXAZOLE-3,4-DICARBOXYLIC ACID DIETHYL ESTER
• 3-ISOXAZOLECARBOXYLIC ACID, 4-ACETYL-5-METHYL-, ETHYL ESTER
• DB-043413

• MDL： MFCD00173953
• Inchi： 1S/C9H11NO4/c1-4-13-9(12)8-7(5(2)11)6(3)14-10-8/h4H2,1-3H3
• InChI Key： KABXFHWGNZLDTD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Boiling Point: 102 °C
• PSA: 69.40000
• LogP: 1.36230

Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT